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Compound of Interest

Compound Name: 8-Hydroxyguanine hydrochloride

Cat. No.: B145784

For researchers, scientists, and professionals in drug development, a thorough understanding
of the safety and handling protocols for chemical compounds is paramount. This guide provides
a comprehensive overview of the safety and handling information for 8-Hydroxyguanine
hydrochloride (CAS No. 1246818-54-1), a compound of significant interest in studies of
oxidative DNA damage.

Section 1: Chemical and Physical Properties

8-Hydroxyguanine hydrochloride, also known as 8-Oxoguanine hydrochloride, is the
hydrochloride salt of 8-Hydroxyguanine. 8-Hydroxyguanine is a major product of DNA oxidation
and is used as a biomarker for oxidative stress.[1][2] The hydrochloride form is often used in
research settings.
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Property Value

Synonyms 2-Amino-1,.7-dihydro-6H-p.urin-6,8-dione.
hydrochloride; 8-Oxoguanine hydrochloride

CAS Number 1246818-54-1

Molecular Formula CsHsNsO02 - HCI

Molecular Weight 203.59 g/mol [2]

Appearance Crystalline solid

Purity >99.0%[2]

Storage Temperature 2-8°C[3][4]

Shipping Temperature Ambient Temperature[5]

Section 2: Safety and Hazard Information

According to available safety data sheets, 8-Hydroxyguanine hydrochloride is not classified
as a hazardous substance under the Globally Harmonized System (GHS).[6] Consequently, it
does not have assigned GHS pictograms, signal words, or hazard statements.[6] However, it is
crucial to note that the non-hydrochloride form, 8-Hydroxyguanine, is reported to cause skin,
eye, and respiratory irritation. Therefore, prudent laboratory practices should be observed at all
times.

GHS Classification and Labeling
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GHS Classification Not Classified[6]
Hazard Pictograms None[6]
Signal Word None[6]
Hazard Statements None[6]

P261: Avoid breathing
dust/fume/gas/mist/vapors/spray.P304+P340: IF
INHALED: Remove person to fresh air and keep
Precautionary Statements comfortable for breathing.[7]P305+P351+P338:
IF IN EYES: Rinse cautiously with water for
several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[7]

Toxicological Data

Specific quantitative toxicity data, such as LD50 (median lethal dose) or permissible exposure
limits (PELSs), for 8-Hydroxyguanine hydrochloride are not readily available in the public
domain. Its primary biological significance lies in its role as a marker of oxidative DNA damage,
which can lead to mutagenesis.

Section 3: Handling and Storage

Proper handling and storage procedures are essential to ensure the safety of laboratory
personnel and maintain the integrity of the compound.

Personal Protective Equipment (PPE)

When handling 8-Hydroxyguanine hydrochloride, the following personal protective
equipment should be worn:

o Eye Protection: Safety glasses or goggles.
o Hand Protection: Chemical-resistant gloves (e.g., nitrile or latex).

o Body Protection: A laboratory coat or other protective clothing to prevent skin contact.
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Handling Procedures

o Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation of
any dust.

Avoid direct contact with skin, eyes, and clothing.

Use appropriate tools (e.g., spatulas, weighing paper) to handle the solid compound.

Minimize the generation of dust.

Wash hands thoroughly after handling.

Storage

o Store in a tightly sealed container.
o Keep in a cool, dry place.

 Recommended storage temperature is between 2°C and 8°C.[3][4]

Section 4: First Aid Measures

In case of exposure, follow these first aid procedures:
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Exposure Route First Aid Measures

Move the person to fresh air. If breathing is
Inhalation difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.[8]

Immediately wash the affected area with soap
) and plenty of water for at least 15 minutes.
Skin Contact ) ) )
Remove contaminated clothing. Seek medical

attention if irritation persists.[8]

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek medical attention.[8]

Do NOT induce vomiting. Never give anything
Ingestion by mouth to an unconscious person. Rinse

mouth with water. Seek medical attention.[8]

Section 5: Experimental Protocols

While specific safety assessment protocols for 8-Hydroxyguanine hydrochloride are not
published, the following are representative experimental procedures for evaluating the potential
cytotoxicity and mutagenicity of a chemical compound.

In Vitro Cytotoxicity Assay (MTT Assay)

This protocol is a general method to assess the effect of a compound on cell viability.

Objective: To determine the concentration of 8-Hydroxyguanine hydrochloride that reduces
the viability of a cell culture by 50% (IC50).

Methodology:

e Cell Culture: Plate cells (e.g., HeLa, HepG2) in a 96-well plate at a density of 5,000-10,000
cells/well and incubate for 24 hours to allow for cell attachment.
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Compound Treatment: Prepare a series of dilutions of 8-Hydroxyguanine hydrochloride in
the appropriate cell culture medium. Remove the old medium from the wells and add the
medium containing the different concentrations of the compound. Include a vehicle control
(medium without the compound).

Incubation: Incubate the plate for 24, 48, or 72 hours at 37°C in a humidified incubator with
5% CO:..

MTT Addition: After the incubation period, add 20 pL of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-
diphenyltetrazolium bromide) solution (5 mg/mL in PBS) to each well and incubate for
another 4 hours.

Formazan Solubilization: Remove the medium and add 150 pL of a solubilizing agent (e.g.,
DMSO or a solution of 0.01 M HCI in isopropanol) to each well to dissolve the formazan
crystals.

Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a
microplate reader.

Data Analysis: Calculate the percentage of cell viability for each concentration relative to the
vehicle control. Plot the cell viability against the compound concentration to determine the
IC50 value.

Bacterial Reverse Mutation Assay (Ames Test)

This protocol is a standard method to assess the mutagenic potential of a chemical.

Objective: To determine if 8-Hydroxyguanine hydrochloride can induce mutations in a
bacterial strain.

Methodology:

o Bacterial Strains: Use histidine-dependent strains of Salmonella typhimurium (e.g., TA98,
TA100).

o Metabolic Activation (Optional): Perform the assay with and without a mammalian liver
extract (S9 fraction) to assess the mutagenicity of the parent compound and its metabolites.
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e Exposure: In a test tube, combine the bacterial culture, the test compound at various
concentrations, and (if applicable) the S9 mix.

e Plating: Pour the mixture onto a minimal glucose agar plate.
e Incubation: Incubate the plates at 37°C for 48-72 hours.

e Colony Counting: Count the number of revertant colonies (colonies that have regained the
ability to synthesize histidine) on each plate.

o Data Analysis: Compare the number of revertant colonies on the plates with the test
compound to the number on the negative control plates (vehicle only). A significant, dose-
dependent increase in the number of revertant colonies indicates a mutagenic effect.

Section 6: Visualizations
Laboratory Workflow for Handling Chemical Compounds
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Chemical Exposure Occurs
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

« 1. Cytotoxicity Assay Protocol & Troubleshooting - Creative Biolabs [creativebiolabs.net]

© 2025 BenchChem. All rights reserved. 10/11 Tech Support


https://www.benchchem.com/product/b145784?utm_src=pdf-body-img
https://www.benchchem.com/product/b145784?utm_src=pdf-custom-synthesis
https://www.creativebiolabs.net/cytotoxicity-assay.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b145784?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

2
3
4
e 5.
6
7
8

. chemkleancorp.com [chemkleancorp.com]
. hsc.edu.kw [hsc.edu.kw]

. pnas.org [pnas.org]

chem.tamu.edu [chem.tamu.edu]

. researchgate.net [researchgate.net]
. acs.org [acs.org]

. mdpi.com [mdpi.com]

 To cite this document: BenchChem. [In-Depth Technical Guide to 8-Hydroxyguanine
Hydrochloride: Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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